Cas no 1218789-82-2 (3-Butoxy-5-methylphenylboronic acid, pinacol ester)
3-Butoxy-5-methylphenylboronic acid pinacol ester is a stable boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. The pinacol ester moiety enhances shelf stability and handling compared to the free boronic acid, reducing susceptibility to protodeboronation. The butoxy and methyl substituents influence reactivity and steric properties, making this compound useful in constructing complex aryl frameworks. Its compatibility with mild reaction conditions and broad functional group tolerance makes it a versatile intermediate in pharmaceutical and materials science applications. The product is typically supplied as a crystalline solid, ensuring consistent purity and performance in synthetic workflows.
1218789-82-2 structure
Product Name:3-Butoxy-5-methylphenylboronic acid, pinacol ester
CAS No:1218789-82-2
MF:C17H27BO3
MW:290.205485582352
MDL:MFCD12546606
CID:829231
PubChem ID:46739701
Update Time:2025-06-07
3-Butoxy-5-methylphenylboronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Butoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 3-Butoxy-5-methylphenylboronic acid, pinacol ester
- 3-Butoxy-5-methylphenylboronic acid pinacol ester
- BS-21156
- 1218789-82-2
- CS-0174375
- MFCD12546606
- AKOS016004651
- DB-366354
- DTXSID40675291
- 3-Butoxy-5-methylphenylboronic acid,pinacol ester
- 1,3,2-Dioxaborolane, 2-(3-butoxy-5-methylphenyl)-4,4,5,5-tetramethyl-
-
- MDL： MFCD12546606
- Inchi： 1S/C17H27BO3/c1-7-8-9-19-15-11-13(2)10-14(12-15)18-20-16(3,4)17(5,6)21-18/h10-12H,7-9H2,1-6H3
- InChI Key： IYHABOWXIZNELA-UHFFFAOYSA-N
- SMILES： O1B(C2C=C(C)C=C(C=2)OCCCC)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 290.20500
- Monoisotopic Mass: 290.205
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7A^2
Experimental Properties
- PSA: 27.69000
- LogP: 3.47310
3-Butoxy-5-methylphenylboronic acid, pinacol ester Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Butoxy-5-methylphenylboronic acid, pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019119637-1g |
2-(3-Butoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1218789-82-2 | 95% | 1g |
$998.00 | 2023-09-03 | |
| Fluorochem | 228550-250mg |
2-(3-Butoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1218789-82-2 | 95% | 250mg |
￡200.00 | 2022-02-28 | |
| Fluorochem | 228550-1g |
2-(3-Butoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1218789-82-2 | 95% | 1g |
￡400.00 | 2022-02-28 | |
| Chemenu | CM131182-250mg |
2-(3-Butoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1218789-82-2 | 96% | 250mg |
$148 | 2021-08-05 | |
| Chemenu | CM131182-1g |
2-(3-Butoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1218789-82-2 | 96% | 1g |
$331 | 2021-08-05 | |
| Chemenu | CM131182-250mg |
2-(3-Butoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1218789-82-2 | 96% | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM131182-1g |
2-(3-Butoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1218789-82-2 | 96% | 1g |
$*** | 2023-04-03 | |
| TRC | B693203-25mg |
3-Butoxy-5-methylphenylboronic acid, pinacol ester |
1218789-82-2 | 25mg |
$ 69.00 | 2023-04-18 | ||
| TRC | B693203-50mg |
3-Butoxy-5-methylphenylboronic acid, pinacol ester |
1218789-82-2 | 50mg |
$ 110.00 | 2023-04-18 | ||
| TRC | B693203-100mg |
3-Butoxy-5-methylphenylboronic acid, pinacol ester |
1218789-82-2 | 100mg |
$ 161.00 | 2023-04-18 |
3-Butoxy-5-methylphenylboronic acid, pinacol ester Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
1218789-82-2 (3-Butoxy-5-methylphenylboronic acid, pinacol ester) Related Products
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- 365564-09-6(1,3,2-Dioxaborolane, 2-(3-methoxy-5-methylphenyl)-4,4,5,5-tetramethyl-)
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